Cas no 83969-01-1 (2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium hydrogen sulphate)

• Product name: 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium hydrogen sulphate
• CAS No: 83969-01-1
• MF: C₂₀H₂₄N₄O₇S
• MW: 464.492163658142
• CID: 731718
• PubChem ID: 16205421

2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium hydrogen sulphate
• 2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-5-nitro-3H-indolium hydrogen sulphate
• 83969-01-1
• EINECS 281-577-8

• Inchi： InChI=1S/C20H22N4O3.H2O4S/c1-20(2)17-11-15(24(25)26)7-10-18(17)23(3)19(20)13-22-21-12-14-5-8-16(27-4)9-6-14;1-5(2,3)4/h5-11,13H,12H2,1-4H3;(H2,1,2,3,4)
• InChI Key： QMUDCXRLOWHEKS-UHFFFAOYSA-N
• SMILES： CC1(C2=C(C=CC(=C2)[N+](=O)[O-])[N+](=C1C=NNCC3=CC=C(C=C3)OC)C)C.OS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 464.13657
• Monoisotopic Mass: 464.13657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168